(R)-3-(m-Tolyl)morpholine

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: (3R)-3-(3-methylphenyl)morpholine
• InChI: InChI=1S/C11H15NO/c1-9-3-2-4-10(7-9)11-8-13-6-5-12-11/h2-4,7,11-12H,5-6,8H2,1H3/t11-/m0/s1
• InChI Key: JGXBLFNVXDHOTE-NSHDSACASA-N
• Isomeric SMILES: CC1=CC(=CC=C1)[C@@H]2COCCN2
• Canonical SMILES: CC1=CC(=CC=C1)C2COCCN2

Description

(R)-3-(m-Tolyl)morpholine is a chiral morpholine derivative featuring a meta-substituted tolyl group (a methylbenzene moiety at the 3-position of the phenyl ring). Its molecular formula is C₁₁H₁₅NO, with a molecular weight of 177.24 g/mol (analogous to its para-isomer, (R)-3-(p-Tolyl)morpholine, as seen in ). The compound’s stereochemistry at the morpholine ring’s 3-position influences its biological activity and interaction with target receptors.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analysis

The following table summarizes key differences between (R)-3-(m-Tolyl)morpholine and structurally or functionally related compounds:

Compound	Molecular Formula	Substituents	Biological Activity	Storage/Conditions
(R)-3-(m-Tolyl)morpholine	C₁₁H₁₅NO	Meta-tolyl group on morpholine	Limited direct data; inferred receptor modulation based on analogs (e.g., )	Likely sealed, dry, 2–8°C
(R)-3-(p-Tolyl)morpholine	C₁₁H₁₅NO	Para-tolyl group on morpholine	Similar molecular weight; stereochemical differences may alter receptor binding	Sealed in dry, 2–8°C
BK B2 Receptor Antagonist (Patent)	C₂₄H₂₂ClFN₄O₃	Chloro, fluoro, quinoline, pyrazole substituents on morpholine	Potent bradykinin B2 receptor antagonism; used in treating skin diseases	Not specified (patent compound)
Diphenylamine Analogs	Varies	Diphenylamine core (e.g., tofenamic acid, thyroxine derivatives)	Anti-inflammatory, hormone receptor interactions	Varies by compound

Key Findings:

Positional Isomerism : The meta- vs. para-tolyl substitution in morpholine derivatives significantly impacts steric and electronic properties. For example, the para-isomer’s linear structure may enhance crystallinity, while the meta-isomer’s angled substituent could improve solubility or receptor fit .

Pharmacological Activity: The patent compound () demonstrates that bulky substituents (e.g., quinoline-pyrazole groups) enhance selectivity for the BK B2 receptor, suggesting that simpler tolyl-substituted morpholines like (R)-3-(m-Tolyl)morpholine may exhibit broader or weaker receptor interactions.